
Unraveling "KC02": A Case of Ambiguous
Identity in Scientific Literature

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: KC02

Cat. No.: B1191989 Get Quote

Efforts to generate detailed application notes and protocols for "KC02 treatment concentration

for in vitro studies" have been halted due to the absence of any identifiable scientific compound

or treatment with this designation in publicly available research. Extensive searches across

scientific databases and the broader web have failed to yield information on a substance

referred to as "KC02" in the context of in vitro research, drug development, or cell signaling.

Initial investigations into the query "KC02" revealed a variety of unrelated entities, highlighting a

significant ambiguity in the provided topic. Search results predominantly pointed to:

Caco-2 Cells: A human colon adenocarcinoma cell line widely used as a model for the

intestinal barrier in in vitro permeability studies. It is plausible that "KC02" was a

typographical error for "Caco-2".

KAI2 (KARRIKIN INSENSITIVE 2): A plant receptor protein involved in seed germination and

seedling development.

COX-2 (Cyclooxygenase-2): An enzyme that plays a key role in inflammation and is a target

for nonsteroidal anti-inflammatory drugs (NSAIDs) and specific COX-2 inhibitors.

Synthetic Cannabinoids: In some contexts, "K2" is used as a street name for a class of

synthetic cannabinoids.

Potassium 2-chlorobutanoate: A chemical compound with the molecular formula

C4H6ClKO2, for which no in vitro studies under the name "KC02" were found.
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Non-scientific references: The term "KC-02" also refers to a model of an airsoft rifle.

Without a clear identification of "KC02" as a specific molecule, drug, or treatment modality, it is

impossible to provide accurate and reliable information regarding its in vitro treatment

concentrations, experimental protocols, or associated signaling pathways.

For researchers, scientists, and drug development professionals seeking information on a

particular compound, the precise and accurate naming is paramount. In the absence of such

clarity for "KC02," the creation of detailed and factual application notes and protocols cannot be

responsibly undertaken.

We urge the requesting party to verify the correct name or designation of the compound of

interest to enable a thorough and accurate literature search and the subsequent generation of

the requested scientific documentation.

To cite this document: BenchChem. [Unraveling "KC02": A Case of Ambiguous Identity in
Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191989#kc02-treatment-concentration-for-in-vitro-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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